Cas no 1380429-19-5 (Methyl 2-formyl-3-(pyrimidin-5-yl)propanoate)

Methyl 2-formyl-3-(pyrimidin-5-yl)propanoate structure
1380429-19-5 structure
Product Name:Methyl 2-formyl-3-(pyrimidin-5-yl)propanoate
CAS No:1380429-19-5
MF:C9H10N2O3
MW:194.187302112579
CID:2190390
Update Time:2023-08-07

Methyl 2-formyl-3-(pyrimidin-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-formyl-3-(pyrimidin-5-yl)propanoate
    • HHVUZJQIKUTDFI-UHFFFAOYSA-N
    • Methyl 2-formyl-3-(5-pyrimidinyl)propanoate
    • methyl 2-formyl-3-(5-pyrim-idinyl)propanoate
    • Inchi: 1S/C9H10N2O3/c1-14-9(13)8(5-12)2-7-3-10-6-11-4-7/h3-6,8H,2H2,1H3
    • InChI Key: HHVUZJQIKUTDFI-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C=O)CC1=CN=CN=C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 202
  • Topological Polar Surface Area: 69.2
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